Cas no 2350179-01-8 ((Phenylsulfanyl)methanimidamide 3,5-dinitrobenzoate)

(Phenylsulfanyl)methanimidamide 3,5-dinitrobenzoate structure
2350179-01-8 structure
Product Name:(Phenylsulfanyl)methanimidamide 3,5-dinitrobenzoate
CAS No:2350179-01-8
MF:C14H12N4O6S
MW:364.333281517029
CID:5223564
Update Time:2025-10-30

(Phenylsulfanyl)methanimidamide 3,5-dinitrobenzoate Chemical and Physical Properties

Names and Identifiers

    • (Phenylsulfanyl)methanimidamide 3,5-dinitrobenzoate
    • 3,5-dinitrobenzoic acid;phenyl carbamimidothioate
    • (phenylsulfanyl)methanimidamide; 3,5-dinitrobenzoic acid
    • Inchi: 1S/C7H4N2O6.C7H8N2S/c10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15;8-7(9)10-6-4-2-1-3-5-6/h1-3H,(H,10,11);1-5H,(H3,8,9)
    • InChI Key: VMGDRJVJCSESDI-UHFFFAOYSA-N
    • SMILES: S(C(=N)N)C1C=CC=CC=1.OC(C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 390
  • Topological Polar Surface Area: 204

(Phenylsulfanyl)methanimidamide 3,5-dinitrobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
NS-00139-0.5G
(phenylsulfanyl)methanimidamide; 3,5-dinitrobenzoic acid
2350179-01-8 >95%
0.5g
£215.00 2025-02-08

(Phenylsulfanyl)methanimidamide 3,5-dinitrobenzoate Related Literature

Additional information on (Phenylsulfanyl)methanimidamide 3,5-dinitrobenzoate

Research Update on (Phenylsulfanyl)methanimidamide 3,5-dinitrobenzoate (CAS: 2350179-01-8): Synthesis, Biological Activity, and Potential Applications

The compound (Phenylsulfanyl)methanimidamide 3,5-dinitrobenzoate (CAS: 2350179-01-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and promising biological activities. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications. The compound belongs to a class of amidine derivatives, which have been extensively studied for their diverse biological activities, including antimicrobial, antiviral, and anticancer effects.

Recent studies have highlighted the efficient synthesis of (Phenylsulfanyl)methanimidamide 3,5-dinitrobenzoate through a multi-step reaction pathway involving the condensation of phenylsulfanylmethanimidamide with 3,5-dinitrobenzoic acid. The process has been optimized to achieve high yields and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The compound's structural characterization was confirmed using advanced spectroscopic techniques, including NMR and mass spectrometry, ensuring its chemical integrity for further biological evaluations.

In terms of biological activity, preliminary in vitro studies have demonstrated that (Phenylsulfanyl)methanimidamide 3,5-dinitrobenzoate exhibits potent inhibitory effects against a range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, as suggested by molecular docking studies. Additionally, the compound has shown moderate activity against certain fungal pathogens, making it a candidate for further development as a broad-spectrum antimicrobial agent.

Beyond its antimicrobial properties, recent investigations have explored the compound's potential in oncology. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that (Phenylsulfanyl)methanimidamide 3,5-dinitrobenzoate induces apoptosis in human cancer cell lines, particularly in breast and colon cancer models. The compound's ability to modulate key signaling pathways, such as the PI3K/Akt and MAPK pathways, suggests its potential as a targeted therapy. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

Despite these promising results, challenges remain in the development of (Phenylsulfanyl)methanimidamide 3,5-dinitrobenzoate as a therapeutic agent. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through structural modifications and formulation strategies. Recent advances in drug delivery systems, including nanoparticle-based carriers, may offer solutions to these challenges, as highlighted in a 2023 review article in Advanced Drug Delivery Reviews.

In conclusion, (Phenylsulfanyl)methanimidamide 3,5-dinitrobenzoate (CAS: 2350179-01-8) represents a promising candidate for further research in the fields of antimicrobial and anticancer drug development. Its unique chemical structure and multifaceted biological activities warrant continued investigation, particularly in optimizing its pharmacological properties and elucidating its mechanisms of action. Future studies should focus on translational research to bridge the gap between laboratory findings and clinical applications.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.